Cas no 100243-38-7 (Benzamide,2-(heptyloxy)-)

Benzamide,2-(heptyloxy)- structure
Benzamide,2-(heptyloxy)- structure
Product Name:Benzamide,2-(heptyloxy)-
CAS No:100243-38-7
MF:C14H21NO2
MW:235.32204413414
CID:153485
PubChem ID:57663
Update Time:2025-04-19

Benzamide,2-(heptyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,2-(heptyloxy)-
    • 2-heptoxybenzamide
    • o-Heptyloxybenzamide
    • Benzamide,o-(heptyloxy)- (6CI)
    • BRN 3282264
    • 100243-38-7
    • H.P. 217
    • DTXSID10143058
    • BENZAMIDE, o-HEPTYLOXY-
    • 2-n-Heptyloxybenzamide
    • Inchi: 1S/C14H21NO2/c1-2-3-4-5-8-11-17-13-10-7-6-9-12(13)14(15)16/h6-7,9-10H,2-5,8,11H2,1H3,(H2,15,16)
    • InChI Key: IQXXUMKLTPIHNP-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1C(N)=O)CCCCCCC

Computed Properties

  • Exact Mass: 235.15733
  • Monoisotopic Mass: 235.157229
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 52.3

Experimental Properties

  • Density: 1.017
  • Boiling Point: 370.8°Cat760mmHg
  • Flash Point: 147.8°C
  • Refractive Index: 1.514
  • PSA: 52.32
  • LogP: 3.83500
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